4-Acetoxybenzyl acrylate

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: (4-acetyloxyphenyl)methyl prop-2-enoate
• InChI: InChI=1S/C12H12O4/c1-3-12(14)15-8-10-4-6-11(7-5-10)16-9(2)13/h3-7H,1,8H2,2H3
• InChI Key: VXBBOSPRLNDDAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)COC(=O)C=C

Description

4-Acetoxybenzyl acrylate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1400 g of isopropyl ether, 100 g of 4-hydroxybenzyl acrylate and 53 g of pyridine were charged into a separable flask of the same type as used in Reference Example 1, and the flask inside gas was replaced with a nitrogen gas over 30 minutes, while ice cooling the flask. Then, 125 g of acetic anhydride was dropwise added thereto at 3° C. over 2 hours, and stirring was continued at room temperature for 3 hours. After completion of the reaction, the reaction mixture was washed with 0.5N hydrochloric acid and then with water. By distilling off isopropyl ether from the reaction mixture, 113 g of 4-acetoxybenzyl acrylate of the following chemical formula was obtained (yield:91%): ##STR12##